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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10580 is a potent and selective agonist for the Prostaglandin E2 (PGE2) receptor 4 (EP4).

The EP4 receptor is a G-protein coupled receptor that, upon activation, stimulates the

production of cyclic AMP (cAMP), leading to the activation of Protein Kinase A (PKA). This

signaling pathway is implicated in a variety of physiological processes, including inflammation,

immune response, and lipid metabolism. These application notes provide a comprehensive

guide for the in vivo administration of CAY10580 in mouse models, based on currently

available data.

Data Presentation
CAY10580 In Vivo Administration Parameters
The following table summarizes the key parameters for the in vivo administration of CAY10580
in a mouse model of diet-induced hypercholesterolemia.
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Parameter Value Reference

Mouse Model
High-fat diet-challenged

EP4+/+ mice
[1][2]

Dosage 200 µg/kg body weight [1][2]

Administration Route Intraperitoneal (i.p.) injection [1][2]

Frequency Daily [1][2]

Treatment Duration Three weeks [1][2]

Observed Effect
Prevention of diet-induced

hypercholesterolemia
[1][2]

Comparative In Vivo Data for Other EP4 Receptor
Agonists
To provide a broader context for experimental design, the following table includes

administration data for other selective EP4 receptor agonists used in various mouse models.
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Agonist
Mouse
Model

Dosage
Administrat
ion Route

Frequency Reference

ONO-AE1-

329

Nephrotoxic

serum

nephritis

280-1000

µg/kg/day
Not specified Twice daily

ONO-AE1-

329

Dextran

sodium

sulfate (DSS)

colitis

Not specified Intracolonic Daily [3]

ONO-AE1-

734

Dextran

sodium

sulfate (DSS)

colitis

Not specified Not specified Not specified

AGN205203

Dextran

sodium

sulfate (DSS)

colitis

Not specified Not specified Not specified

Experimental Protocols
Preparation of CAY10580 for Intraperitoneal Injection
Materials:

CAY10580

Dimethyl sulfoxide (DMSO), sterile

Sterile saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes

Sterile pipette tips

Vortex mixer
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Protocol:

Stock Solution Preparation:

Allow the vial of CAY10580 to equilibrate to room temperature before opening.

Prepare a stock solution of CAY10580 in DMSO. For example, to create a 10 mg/mL stock

solution, dissolve 1 mg of CAY10580 in 100 µL of DMSO.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

Working Solution Preparation (for a 200 µg/kg dose in a 25g mouse):

Calculate the required dose per mouse:

Dose (µg) = 200 µg/kg * 0.025 kg = 5 µg

Calculate the volume of stock solution needed:

Volume (µL) = 5 µg / 10 mg/mL = 0.5 µL

Prepare the final injection solution: It is recommended to keep the final concentration of

DMSO low (ideally under 5%) to minimize toxicity.[4] A common vehicle for intraperitoneal

injections is a mixture of DMSO and saline.[5]

For a final injection volume of 100 µL per mouse, a 1:19 dilution of the DMSO stock in

saline would result in a 5% DMSO concentration.

In a sterile microcentrifuge tube, add 99.5 µL of sterile saline.

Add 0.5 µL of the 10 mg/mL CAY10580 stock solution to the saline.

Vortex the solution gently but thoroughly to ensure it is well mixed.

Vehicle Control: Prepare a vehicle control solution with the same concentration of DMSO

in saline (e.g., 5 µL DMSO in 95 µL saline for a 100 µL injection volume).
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Note: The solubility and stability of CAY10580 in the final injection solution should be

confirmed. If precipitation occurs, further optimization of the vehicle may be necessary.

In Vivo Administration Protocol
Materials:

Mouse model (e.g., high-fat diet-fed mice)

Prepared CAY10580 working solution and vehicle control

Sterile 1 mL syringes with 27-30 gauge needles

Appropriate animal handling and restraint equipment

70% ethanol for disinfection

Protocol:

Animal Handling and Restraint:

Properly restrain the mouse to expose the abdominal area. Ensure the animal is handled

gently to minimize stress.

Injection Site Preparation:

Wipe the injection site (lower quadrant of the abdomen) with 70% ethanol.

Intraperitoneal Injection:

Draw the calculated volume of the CAY10580 working solution or vehicle control into the

syringe.

Insert the needle at a shallow angle (approximately 15-20 degrees) into the peritoneal

cavity. Be careful to avoid puncturing internal organs.

Gently inject the solution.

Withdraw the needle and return the mouse to its cage.
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Monitoring:

Monitor the animals daily for any adverse reactions, such as signs of distress, changes in

behavior, or local irritation at the injection site.

Mandatory Visualization
CAY10580 Experimental Workflow

Preparation

Administration

Treatment & Monitoring

Outcome Analysis

Prepare CAY10580 Stock (DMSO)

Prepare Working Solution (in Saline)

Intraperitoneal Injection

Prepare Vehicle Control

Restrain Mouse

Daily Treatment (3 weeks)

Monitor Animal Health

Analyze Experimental Endpoint
(e.g., Cholesterol Levels)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b593249?utm_src=pdf-body
https://www.benchchem.com/product/b593249?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for in vivo administration of CAY10580 in mice.
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Click to download full resolution via product page

Caption: CAY10580 activates the EP4 receptor, leading to cAMP/PKA signaling.[1][6][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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